Cas no 57883-15-5 (2-(tert-Butoxy)-4-methylpyridine)

• Product Name: 2-(tert-Butoxy)-4-methylpyridine
• CAS No: 57883-15-5
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 1024892
• PubChem ID: 56737747
• Update Time: 2025-09-23

2-(tert-Butoxy)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butoxy)-4-methylpyridine
• 4-methyl-2-[(2-methylpropan-2-yl)oxy]pyridine
• 2-tert-Butoxy-p-picoline
• AK-91961
• ANW-53518
• BD230133
• CTK8B6477
• KB-224591
• MolPort-019-877-915
• 2-tert-Butoxy-4-picoline
• CS-0208980
• BS-29123
• 57883-15-5
• 2-tert-Butoxy-4-methylpyridine
• AKOS015999325
• SB52707
• DTXSID90718248
• A869568
• SCHEMBL16231402
• MFCD18914537

• MDL： MFCD18914537
• Inchi： 1S/C10H15NO/c1-8-5-6-11-9(7-8)12-10(2,3)4/h5-7H,1-4H3
• InChI Key： JXHLMXJCENWTKD-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C=CN=1)C(C)(C)C

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(tert-Butoxy)-4-methylpyridine

2-(tert-Butoxy)-4-methylpyridine (CAS 57883-15-5): A Versatile Chemical Intermediate with Growing Industrial Applications

2-(tert-Butoxy)-4-methylpyridine (CAS 57883-15-5) is an important pyridine derivative that has gained significant attention in pharmaceutical and specialty chemical industries. This tert-butoxy-substituted pyridine compound serves as a valuable chemical building block for various synthetic applications, particularly in the development of advanced materials and bioactive molecules.

The molecular structure of 2-(tert-Butoxy)-4-methylpyridine features a pyridine ring substituted with both a tert-butoxy group at the 2-position and a methyl group at the 4-position. This unique combination of substituents makes it particularly useful in medicinal chemistry and catalysis research, where researchers frequently search for "pyridine-based catalysts" or "tert-butoxy protecting groups in synthesis."

Recent trends in green chemistry have highlighted the importance of 2-(tert-Butoxy)-4-methylpyridine as a potential eco-friendly reagent. Many researchers are investigating its use in sustainable chemical processes, addressing common search queries like "green alternatives to traditional pyridine derivatives" or "biodegradable chemical intermediates." The compound's stability and relatively low toxicity profile make it attractive for these applications.

In the pharmaceutical sector, 2-(tert-Butoxy)-4-methylpyridine 57883-15-5 serves as a key intermediate for several drug development programs. Its structural features are particularly valuable for creating molecules with improved blood-brain barrier penetration - a hot topic in neurological drug research. Pharmaceutical chemists often search for "pyridine derivatives in CNS drugs" or "tert-butoxy group in drug design," making this compound highly relevant.

The material science field has also shown growing interest in 2-(tert-Butoxy)-4-methylpyridine, especially for developing advanced polymers and coordination complexes. Its ability to act as a ligand in metal-organic frameworks (MOFs) has been explored in recent studies, responding to popular searches about "pyridine ligands in MOF synthesis" and "functionalized pyridines for material science."

From a commercial perspective, the global market for 4-methylpyridine derivatives like 2-(tert-Butoxy)-4-methylpyridine has been steadily growing. Industry reports indicate increasing demand from Asia-Pacific regions, particularly for applications in electronic materials and specialty chemicals. Business professionals frequently search for "pyridine derivative market trends" or "suppliers of tert-butoxy pyridines," reflecting this commercial interest.

Quality control of 2-(tert-Butoxy)-4-methylpyridine (CAS 57883-15-5) typically involves advanced analytical techniques. Common purity assessment methods include HPLC analysis, GC-MS, and NMR spectroscopy, addressing laboratory professionals' frequent queries about "analytical methods for pyridine derivatives" or "characterization of substituted pyridines." The compound generally appears as a colorless to pale yellow liquid at room temperature.

Storage and handling recommendations for 2-(tert-Butoxy)-4-methylpyridine follow standard practices for organic compounds. It should be kept in tightly sealed containers under inert atmosphere, protected from moisture and light. These precautions respond to common questions about "stability of alkoxy pyridines" and "best practices for storing nitrogen heterocycles."

Recent synthetic methodology developments have expanded the applications of 2-(tert-Butoxy)-4-methylpyridine 57883-15-5. Novel cross-coupling reactions and C-H functionalization techniques have been successfully applied to this compound, as evidenced by growing literature on "functionalization of tert-butoxy pyridines" and "catalytic modifications of methylpyridines."

Environmental and regulatory aspects of 2-(tert-Butoxy)-4-methylpyridine are increasingly important considerations. While not classified as hazardous under current regulations, proper waste management procedures should be followed. This addresses common regulatory questions about "disposal of pyridine derivatives" and "environmental impact of alkoxy-substituted heterocycles."

Future research directions for 2-(tert-Butoxy)-4-methylpyridine may focus on its potential in energy storage applications and photocatalysis, areas that have seen growing interest in recent years. Scientists are particularly curious about "pyridine derivatives in battery technology" and "nitrogen heterocycles in photocatalytic systems," suggesting promising avenues for further investigation.

In conclusion, 2-(tert-Butoxy)-4-methylpyridine (CAS 57883-15-5) represents a versatile and valuable chemical intermediate with diverse applications across multiple industries. Its unique structural features and growing range of uses ensure continued interest from researchers and industrial users alike, particularly in fields emphasizing sustainable chemistry and advanced material development.